9-(4-Methylphenyl)-8-oxo-2-(pyridin-4-YL)-8,9-dihydro-7H-purine-6-carboxamide

• Molecular Formula: C18H14N6O2
• Molecular Weight: 346.3 g/mol
• IUPAC Name: 9-(4-methylphenyl)-8-oxo-2-pyridin-4-yl-7H-purine-6-carboxamide
• InChI: InChI=1S/C18H14N6O2/c1-10-2-4-12(5-3-10)24-17-14(22-18(24)26)13(15(19)25)21-16(23-17)11-6-8-20-9-7-11/h2-9H,1H3,(H2,19,25)(H,22,26)
• InChI Key: OZRYENWRWIZJTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=NC=C4

Description

9-(4-Methylphenyl)-8-oxo-2-(pyridin-4-yl)-8,9-dihydro-7H-purine-6-carboxamide is a purine derivative characterized by a 4-methylphenyl substituent at position 9, a pyridin-4-yl group at position 2, and an oxo group at position 7. Purine derivatives are of significant interest in medicinal chemistry due to their structural resemblance to endogenous nucleobases, enabling interactions with biological targets such as enzymes and receptors.

Biological Activity

The compound 9-(4-Methylphenyl)-8-oxo-2-(pyridin-4-YL)-8,9-dihydro-7H-purine-6-carboxamide , also known as 8-oxo-9-phenyl-2-(pyridin-4-yl)-8,9-dihydro-7H-purine-6-carboxamide , is a purine derivative with significant biological activity. This article reviews its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{14}N_{4}O$ with a molecular weight of approximately 282.30 g/mol. Its structure consists of a purine core substituted with a 4-methylphenyl group and a pyridine ring, contributing to its biological activity.

Anticancer Activity

Research indicates that this compound exhibits anticancer properties by inhibiting cell proliferation in various cancer cell lines. For instance, studies have shown that it can significantly reduce the viability of HeLa (cervical cancer) and A375 (melanoma) cells, with IC50 values indicating potent antiproliferative effects. The mechanism appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase.

Antimicrobial Activity

The compound has demonstrated antimicrobial activity against both Gram-positive and Gram-negative bacteria. In vitro studies report minimum inhibitory concentration (MIC) values ranging from 5 to 20 µM against various strains, including Staphylococcus aureus and Escherichia coli. This suggests potential applications in treating bacterial infections.

Enzyme Inhibition

Inhibitory effects on key enzymes such as cyclin-dependent kinases (CDKs) have been documented. The compound shows selective inhibition against CDK2 and CDK9, which are critical in cell cycle regulation. This selectivity could be beneficial in developing targeted cancer therapies.

Detailed Research Findings

Activity Type	Cell Line/Organism	IC50/MIC Values	Mechanism of Action
Anticancer	HeLa	~0.5 µM	Induces apoptosis, G1 phase arrest
Anticancer	A375	~0.6 µM	Induces apoptosis, G1 phase arrest
Antimicrobial	Staphylococcus aureus	10 µM	Disruption of bacterial cell wall synthesis
Antimicrobial	Escherichia coli	15 µM	Disruption of bacterial cell wall synthesis
Enzyme Inhibition	CDK2	0.36 µM	Competitive inhibition
Enzyme Inhibition	CDK9	1.8 µM	Competitive inhibition

Case Studies

• Anticancer Efficacy in Animal Models :
  • A study conducted on mice bearing tumor xenografts treated with the compound showed a significant reduction in tumor size compared to controls, supporting its potential as an anticancer agent.
• Synergistic Effects with Existing Drugs :
  • Combining this compound with standard chemotherapeutics has shown enhanced efficacy in vitro, suggesting a possible role in combination therapy strategies for cancer treatment.
• Antimicrobial Testing Against Resistant Strains :
  • The compound was tested against multi-drug resistant strains of E. coli, showing promising results that could lead to new treatments for antibiotic-resistant infections.

Comparison with Similar Compounds

Key Observations:

• Pyridin-4-yl vs. This could improve solubility and target binding in aqueous environments.
• 4-Methylphenyl vs. Substituted Phenyl Groups : The 4-methylphenyl group (target compound) balances lipophilicity, whereas ethoxy (CAS 941974-03-4) or methoxy () substituents increase solubility but may reduce membrane permeability.

Reactivity and Functionalization

• Position 2 : Pyridin-4-yl (target) and thiophen-2-yl () groups exhibit distinct electronic profiles. Pyridine’s electron-withdrawing nature may stabilize the purine core, whereas thiophene’s electron-rich system could alter reactivity in further substitutions.

Commercial and Research Availability

• The 2-methyl analog (CAS 64440-99-9) is commercially available (Parchem Chemicals), priced for research use .
• The 9-(2-ethoxyphenyl) analog (CAS 941974-03-4) is listed at $8–$10 per gram, indicating higher synthesis complexity .
• Thiophene-containing analogs () are priced at $237–$280 per mg, reflecting specialized synthetic routes .